Cas no 2348310-49-4 (tert-butyl N-[(3R)-3-cyclobutyl-3-hydroxypropyl]carbamate)

• Product Name: tert-butyl N-[(3R)-3-cyclobutyl-3-hydroxypropyl]carbamate
• CAS No: 2348310-49-4
• MF: C₁₂H₂₃NO₃
• MW: 229.315923929214
• CID: 6593458
• PubChem ID: 165901638
• Update Time: 2025-05-21

tert-butyl N-[(3R)-3-cyclobutyl-3-hydroxypropyl]carbamate Chemical and Physical Properties

Names and Identifiers

• 2348310-49-4
• tert-butyl N-[(3R)-3-cyclobutyl-3-hydroxypropyl]carbamate
• EN300-7134470

• Inchi： 1S/C12H23NO3/c1-12(2,3)16-11(15)13-8-7-10(14)9-5-4-6-9/h9-10,14H,4-8H2,1-3H3,(H,13,15)/t10-/m1/s1
• InChI Key： MGUXVKUPOCRERT-SNVBAGLBSA-N
• SMILES： O[C@H](CCNC(=O)OC(C)(C)C)C1CCC1

Computed Properties

• Exact Mass: 229.16779360g/mol
• Monoisotopic Mass: 229.16779360g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 58.6Ų

Additional information on tert-butyl N-[(3R)-3-cyclobutyl-3-hydroxypropyl]carbamate

Comprehensive Guide to tert-butyl N-[(3R)-3-cyclobutyl-3-hydroxypropyl]carbamate (CAS No. 2348310-49-4)

tert-butyl N-[(3R)-3-cyclobutyl-3-hydroxypropyl]carbamate (CAS No. 2348310-49-4) is a specialized organic compound widely used in pharmaceutical research and fine chemical synthesis. This compound belongs to the class of carbamate derivatives, which are known for their versatility in medicinal chemistry and drug development. The presence of a cyclobutyl ring and a hydroxypropyl group in its structure makes it particularly valuable for designing bioactive molecules with enhanced stability and efficacy.

The compound's tert-butyl group provides steric protection, making it a useful intermediate in peptide synthesis and other sensitive reactions. Researchers often explore tert-butyl N-[(3R)-3-cyclobutyl-3-hydroxypropyl]carbamate for its potential in creating chiral building blocks, which are critical for asymmetric synthesis. Its R-configuration at the 3-position further enhances its utility in stereoselective transformations, a hot topic in modern organic chemistry.

One of the most searched questions about this compound is: "What are the applications of tert-butyl N-[(3R)-3-cyclobutyl-3-hydroxypropyl]carbamate in drug discovery?" The answer lies in its role as a protecting group for amines, which is essential in multi-step synthetic routes. Additionally, its hydroxypropyl moiety can be further functionalized, making it a versatile scaffold for designing small-molecule inhibitors and bioconjugates.

Another trending topic is the use of carbamate derivatives in green chemistry. Researchers are increasingly interested in sustainable synthetic methods, and tert-butyl N-[(3R)-3-cyclobutyl-3-hydroxypropyl]carbamate can be employed in eco-friendly catalytic processes. Its stability under mild conditions makes it suitable for flow chemistry applications, which are gaining traction in industrial settings.

For those wondering about the physicochemical properties of this compound, it typically appears as a white to off-white crystalline solid with moderate solubility in polar organic solvents like dichloromethane and tetrahydrofuran. Its melting point and boiling point are key parameters for purification and handling, often discussed in technical datasheets.

The demand for tert-butyl N-[(3R)-3-cyclobutyl-3-hydroxypropyl]carbamate has surged due to its relevance in peptide-based therapeutics, a rapidly growing segment in the pharmaceutical industry. With the rise of personalized medicine, this compound is being explored for its potential in creating targeted therapies for diseases like cancer and autoimmune disorders.

In summary, tert-butyl N-[(3R)-3-cyclobutyl-3-hydroxypropyl]carbamate (CAS No. 2348310-49-4) is a high-value chemical intermediate with broad applications in drug discovery, green chemistry, and advanced synthetic methodologies. Its unique structural features and compatibility with modern synthetic techniques make it a compound of significant interest to researchers and industry professionals alike.